Cas no 919789-50-7 (Methyl 2-[(propan-2-yl)amino]heptanoate)
919789-50-7 structure
Product Name:Methyl 2-[(propan-2-yl)amino]heptanoate
CAS No:919789-50-7
MF:C11H23NO2
MW:201.305823564529
CID:761025
Update Time:2023-08-03
Methyl 2-[(propan-2-yl)amino]heptanoate Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 2-[(1-methylethyl)amino]-, methyl ester
- methyl 2-(propan-2-ylamino)heptanoate
- Methyl 2-[(propan-2-yl)amino]heptanoate
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- Inchi: 1S/C11H23NO2/c1-5-6-7-8-10(11(13)14-4)12-9(2)3/h9-10,12H,5-8H2,1-4H3
- InChI Key: WKRFEJVUVOOPHN-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCCCC)NC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 157
- Topological Polar Surface Area: 38.3
Methyl 2-[(propan-2-yl)amino]heptanoate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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